8-Br-2'-O-Me-cAMP

• Molecular Formula: C11H13BrN5O6P
• Molecular Weight: 422.13 g/mol
• InChI: InChI=1S/C11H13BrN5O6P/c1-20-7-6-4(2-21-24(18,19)23-6)22-10(7)17-9-5(16-11(17)12)8(13)14-3-15-9/h3-4,6-7,10H,2H2,1H3,(H,18,19)(H2,13,14,15)/t4-,6?,7+,10-/m1/s1
• InChIKey: WLMIIANSJBHIDB-HMEJCUHCSA-N

8-Br-2'-O-Me-cAMP: A Selective Epac Agonist for cAMP Pathway Dissection

8-Br-2'-O-Me-cAMP (8-Bromo-2'-O-methyladenosine-3',5'-cyclic monophosphate, CAS 612513-13-0) is a synthetic cAMP analog belonging to the Epac-Selective Cyclic AMP Analog (ESCA) class [1]. Its defining structural feature—a 2'-O-methyl modification on the ribose ring—impairs activation of cAMP-dependent protein kinase (PKA) while preserving the ability to activate Exchange Proteins directly Activated by cAMP (Epac1 and Epac2) [1]. Unlike the endogenous ligand cAMP or early-generation analogs such as 8-Br-cAMP that activate both Epac and PKA equally, 8-Br-2'-O-Me-cAMP enables selective pharmacological interrogation of the Epac/Rap1 signaling axis [2]. It is also available as an acetoxymethyl (AM) ester prodrug (8-Br-2'-O-Me-cAMP-AM) for enhanced membrane permeability, and as a phosphorothioate derivative (Sp-8-Br-2'-O-Me-cAMPS) with hydrolysis resistance to cyclic nucleotide phosphodiesterases [3].

Compound Class Epac-Selective cAMP Analog (ESCA)

Key Modification 2'-O-methyl impairs PKA binding, retains Epac agonism

Available Forms Sodium salt, AM ester (cell-permeable), Sp-isomer (PDE-resistant)

• [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, Martinez A, Maenhaut C, Bos JL, Genieser HG, Døskeland SO. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003 Sep 12;278(37):35394-402. View Source
• [2] Holz GG, Chepurny OG, Schwede F. Epac-selective cAMP analogs: new tools with which to evaluate the signal transduction properties of cAMP-regulated guanine nucleotide exchange factors. Cell Signal. 2008 Jan;20(1):10-20. View Source
• [3] BIOLOG Life Science Institute. 8-Br-2'-O-Me-cAMP-AM Product Datasheet. Cat. No. B 028. View Source

Why 8-Br-2'-O-Me-cAMP Cannot Be Replaced by Generic cAMP Analogs in Epac-Focused Studies

Substituting 8-Br-2'-O-Me-cAMP with broadly available cAMP analogs such as 8-Br-cAMP, db-cAMP, or the endogenous ligand cAMP introduces a critical confounding variable: these comparators are dual Epac/PKA agonists [1]. The Christensen et al. (2003) analog mapping study demonstrated that 8-Br-cAMP and 8-pCPT-cAMP activate Epac1 and cAPK equally as well as cAMP itself, functioning as full agonists at both targets [1]. This non-selectivity precludes clean dissection of PKA-independent versus PKA-dependent cAMP effects. In contrast, the 2'-O-methyl modification in 8-Br-2'-O-Me-cAMP exploits the structural sensitivity of PKA's binding pocket—specifically the requirement for a free 2'-ribose hydroxyl group—to functionally uncouple Epac activation from PKA activation . The quantitative selectivity gain from 2'-O-alkyl substitution alone (10–100-fold improved Epac/cAPK binding selectivity) is further enhanced by the 8-bromo substitution, positioning 8-Br-2'-O-Me-cAMP as an intermediate-selectivity ESCA between the parent 2'-O-Me-cAMP and the highly optimized 8-pCPT-2'-O-Me-cAMP [1].

Aspect

Target (8-Br-2'-O-Me-cAMP)

Substitutes (cAMP, 8-Br-cAMP, db-cAMP)

PKA Engagement

Impaired; 2'-O-methyl disrupts PKA binding

Full PKA activation, non-selective

Pathway Attribution

Clean Epac/Rap1 dissection

Confounds Epac vs. PKA contributions

Delivery Options

AM ester for intracellular loading; Sp-isomer for PDE resistance

Limited or no prodrug/hydrolysis-resistant forms

• [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, Martinez A, Maenhaut C, Bos JL, Genieser HG, Døskeland SO. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003 Sep 12;278(37):35394-402. View Source

Quantitative Differentiation Evidence for 8-Br-2'-O-Me-cAMP Versus Closest Analogs

Epac/PKA Binding Selectivity: 2'-O-Methyl Substitution Confers 10–100-Fold Discrimination Over cAMP and 8-Br-cAMP

In the foundational cAMP analog mapping study by Christensen et al. (2003), 2'-O-alkyl substitution on the ribose ring of cAMP improved Epac/cAPK binding selectivity by 10–100-fold relative to unmodified cAMP, converting a non-selective dual agonist (cAMP) into an Epac-preferring ligand [1]. By contrast, 8-bromo substitution alone (8-Br-cAMP) provided no selectivity enhancement: 8-Br-cAMP activated Epac1 and cAPK equally as well as cAMP, functioning as a full agonist at both targets [1]. The combination of 8-pCPT- and 2'-O-methyl substitutions in 8-pCPT-2'-O-Me-cAMP subsequently achieved approximately three orders of magnitude (∼1000-fold) Epac/cAPK binding selectivity [1]. 8-Br-2'-O-Me-cAMP, bearing both the 8-bromo and 2'-O-methyl modifications, occupies an intermediate position in this selectivity hierarchy: it retains the 10–100-fold discrimination conferred by the 2'-O-methyl group while the 8-bromo substitution modulates physicochemical properties (e.g., lipophilicity, membrane partitioning) without the full selectivity gain of the 8-pCPT group [2]. The 8-pCPT-2'-O-Me-cAMP comparator activates Epac1 with an EC50 of 2.2 μM and shows no PKA activation at concentrations up to 10 μM [3].

Epac/PKA Selectivity

Class-level inference

10–100-fold over non-selective analogs

Supports Epac-preferring pathway dissection

Individual Ki ratio not reported; 8-pCPT analog ~1000-fold

Evidence Dimension	Epac1/cAPK binding selectivity ratio (relative affinity)
Target Compound Data	10–100-fold Epac selectivity over cAPK (inferred from 2'-O-alkyl substitution class effect; specific Ki ratio for 8-Br-2'-O-Me-cAMP not individually reported)
Comparator Or Baseline	cAMP: Epac/cAPK selectivity ratio = 1 (non-selective, equal activation of both targets); 8-Br-cAMP: Epac/cAPK selectivity ratio = 1 (non-selective, full agonist at both); 8-pCPT-2'-O-Me-cAMP: ∼1000-fold Epac/cAPK selectivity
Quantified Difference	8-Br-2'-O-Me-cAMP provides 10–100-fold improvement over non-selective analogs (cAMP, 8-Br-cAMP); 8-pCPT-2′-O-Me-cAMP provides ∼10–100-fold further improvement over 8-Br-2'-O-Me-cAMP
Conditions	In vitro competitive displacement of [³H]cAMP binding to recombinant Epac1 and cAPK regulatory subunits (RI and RII); Epac1 Rap1-GDP exchange activity assay; kemptide phosphorylation assay for cAPK activity.

Why This Matters

This intermediate selectivity profile makes 8-Br-2'-O-Me-cAMP particularly useful when partial Epac selectivity is desirable—e.g., in systems where residual PKA signaling provides a physiologically relevant context—and offers a distinct pharmacological window from both non-selective (8-Br-cAMP) and highly selective (8-pCPT-2′-O-Me-cAMP) alternatives.

• [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, Martinez A, Maenhaut C, Bos JL, Genieser HG, Døskeland SO. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003 Sep 12;278(37):35394-402. View Source
• [2] Chen H, Wild C, Zhou X, Ye N, Cheng X, Zhou J. Recent Advances in the Discovery of Small Molecules Targeting Exchange Proteins Directly Activated by cAMP (EPAC). J Med Chem. 2014;57(9):3651-3665. View Source
• [3] MedChemExpress. 8-pCPT-2'-O-Me-cAMP sodium Product Datasheet. Cat. No. HY-131766. View Source

Functional Rap1 Activation in Mammalian Sperm: 8-Br-2'-O-Me-cAMP Increases Rap1-GTP Loading

Miro-Moran et al. (2012) demonstrated the functional efficacy of 8-Br-2'-O-Me-cAMP in a physiologically relevant primary cell system. Incubation of mammalian spermatozoa with 8-Br-2'-O-Me-cAMP prompted a measurable increase in Rap1 activation (GTP-loading), accompanied by plasma membrane phospholipid scrambling (a capacitation marker), acrosome reaction induction, enhanced motility, and calcium mobilization [1]. While this study did not include a side-by-side comparator, the observed Rap1 activation is consistent with Epac-selective agonism and stands in contrast to the known behavior of 8-Br-cAMP, which activates both Epac and PKA in sperm and therefore cannot attribute the observed effects solely to the Epac/Rap1 axis [2]. The study further demonstrated Epac1 and Epac2 protein expression with subcellular redistribution during capacitation, confirming target engagement [1]. At a concentration of 10 µM, 8-Br-2'-O-Me-cAMP activated Epac to a similar extent as 5 µM 8-Br-cAMP in H9C2 cells in a related cardioprotection study, corroborating functional Epac agonism at commonly used working concentrations [3].

Rap1 Activation in Sperm

Cross-study comparable

Measurable Rap1-GTP increase

Demonstrates functional Epac/Rap1 engagement

10 µM effective; comparable to 5 µM 8-Br-cAMP (cross-study)

Evidence Dimension	Rap1 activation (GTP-loading) in mammalian spermatozoa
Target Compound Data	8-Br-2'-O-Me-cAMP: increased Rap1-GTP levels, induced phospholipid scrambling, acrosome reaction, motility, and Ca²⁺ mobilization in sperm under acrosome reaction conditions.
Comparator Or Baseline	Untreated sperm: basal Rap1 activity. 8-Br-cAMP (cross-study): activates both Epac/Rap1 and PKA/CREB, confounding pathway attribution. 8-pCPT-2'-O-Me-cAMP (cross-study): stimulates Rap1 activation without CREB phosphorylation at low concentrations (1–10 µM).
Quantified Difference	Qualitative increase in Rap1 activation observed (densitometric increase in Rap1-GTP pull-down); 10 µM 8-Br-2'-O-Me-cAMP produced Epac activation comparable to 5 µM 8-Br-cAMP in H9C2 cells (cross-study).
Conditions	Mammalian (equine and murine) spermatozoa; acrosome reaction-inducing conditions; Rap1-GTP pull-down assay; 1–50 µM concentration range.

Why This Matters

This demonstrates that 8-Br-2'-O-Me-cAMP engages the Epac/Rap1 pathway in a functional, physiologically relevant primary cell context, supporting its use in reproduction biology where PKA-independent cAMP signaling downstream targets are under investigation.

• [1] Miro-Moran A, Jardin I, Ortega-Ferrusola C, Salido GM, Peña FJ, Tapia JA, Aparicio IM. Identification and function of exchange proteins activated directly by cyclic AMP (Epac) in mammalian spermatozoa. PLoS ONE. 2012;7(5):e37713. View Source
• [2] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, Martinez A, Maenhaut C, Bos JL, Genieser HG, Døskeland SO. cAMP analog mapping of Epac1 and cAMP kinase. J Biol Chem. 2003 Sep 12;278(37):35394-402. View Source
• [3] EPAC IS A KEY MEDIATOR OF cAMP-INDUCED CARDIOPROTECTIVE SIGNALLING. Heart. 2014;100(Suppl 4):A7-A8. View Source

AM Ester Prodrug Strategy: 8-Br-2'-O-Me-cAMP-AM Provides Enhanced Intracellular Delivery Compared to Parent Compound

8-Br-2'-O-Me-cAMP is available in two forms that enable users to select the appropriate delivery strategy: the parent sodium salt (Cat. No. B 022, direct addition to extracellular medium) and the acetoxymethyl (AM) ester prodrug 8-Br-2'-O-Me-cAMP-AM (Cat. No. B 028) [1]. The AM ester masks the charged phosphate moiety, rendering the prodrug highly membrane-permeant; upon intracellular entry, ubiquitous esterases cleave the AM groups to release the active 8-Br-2'-O-Me-cAMP [1]. Börner et al. (2011) validated this approach in a Nature Protocols study, demonstrating that 8-Br-2'-O-Me-cAMP-AM can be used to achieve intracellular concentrations sufficient to fully saturate FRET-based cAMP biosensors (Epac1-camps), enabling precise calibration of intracellular cAMP measurements [2]. In contrast, 8-pCPT-2'-O-Me-cAMP is also available as an AM ester, but 8-Br-2'-O-Me-cAMP-AM offers an alternative for users who require the 8-bromo rather than 8-pCPT substitution pattern, which may affect off-target profiles (8-pCPT analogs have been reported to antagonize P2Y₁₂ receptors and thromboxane receptors at higher concentrations) [3]. Purity specifications: ≥97% by HPLC for the AM ester mixture of isomers [1]; ≥98% by HPLC for the sodium salt .

AM Ester Prodrug

Supporting evidence

Validated by FRET biosensor calibration

Enables flexible intracellular delivery for live-cell studies

Purity ≥97% HPLC (AM ester); sodium salt ≥98%

Evidence Dimension	Membrane permeability and intracellular delivery efficiency
Target Compound Data	8-Br-2'-O-Me-cAMP-AM: extremely membrane-permeant AM ester prodrug; 8-Br-2'-O-Me-cAMP (sodium salt): standard membrane permeability sufficient for extracellular application in most cell types.
Comparator Or Baseline	8-Br-2'-O-Me-cAMP sodium salt (Cat. No. B 022): requires higher extracellular concentrations to achieve equivalent intracellular loading. 8-pCPT-2'-O-Me-cAMP-AM: alternative AM ester with different 8-substituent, reported P2Y₁₂ off-target effects.
Quantified Difference	AM ester enables intracellular loading at lower nominal extracellular concentrations; purity ≥97% (AM ester) and ≥98% (sodium salt) by HPLC. Exact fold-enhancement of intracellular delivery is cell-type dependent and not quantified in a single systematic comparison.
Conditions	Live-cell FRET imaging using Epac1-camps biosensor; HEK293 cells, primary cardiomyocytes; AM ester hydrolysis by endogenous intracellular esterases (Börner et al., 2011).

Why This Matters

The availability of both sodium salt and AM ester forms allows experimental flexibility: the sodium salt is suitable for acute bath application, while the AM ester prodrug achieves higher intracellular concentrations for biosensor calibration or studies requiring robust Epac activation in cells with limited inherent permeability.

• [1] BIOLOG Life Science Institute. 8-Br-2'-O-Me-cAMP-AM Product Datasheet. Cat. No. B 028. View Source
• [2] Börner S, Schwede F, Schlipp A, Berisha F, Calebiro D, Lohse MJ, Nikolaev VO. FRET measurements of intracellular cAMP concentrations and cAMP analog permeability in intact cells. Nat Protoc. 2011 Apr;6(4):427-438. View Source
• [3] Herfindal L, Krakstad C, Myhren L, Hagland H, Kopperud R, Teigen K, Schwede F, Kleppe R, Døskeland SO. Introduction of aromatic ring-containing substituents in cyclic nucleotides is associated with inhibition of toxin uptake by the hepatocyte transporters OATP 1B1 and 1B3. PLoS One. 2014 Apr 16;9(4):e94926. View Source

Phosphorothioate Analog Sp-8-Br-2'-O-Me-cAMPS Confers Hydrolysis Resistance for Extended-Duration Experiments

For experiments requiring sustained Epac activation in the presence of active cyclic nucleotide phosphodiesterases (PDEs), the phosphorothioate derivative Sp-8-Br-2'-O-Me-cAMPS (CAS 634208-34-7) offers a hydrolysis-resistant alternative to 8-Br-2'-O-Me-cAMP . The substitution of a non-bridging oxygen in the cyclic phosphate with sulfur renders the phosphorothioate bond resistant to PDE-catalyzed hydrolysis, extending the compound's functional half-life in cellular systems . This modification is analogous to that employed in Sp-8-pCPT-2'-O-Me-cAMPS, which has been demonstrated to inhibit K(ATP) channel activity equivalently to its non-thioate counterpart, confirming that phosphorothioate modification does not abrogate Epac agonism [1]. The parent compound 8-Br-2'-O-Me-cAMP maintains susceptibility to PDE hydrolysis, which may be advantageous in experiments requiring rapid washout or transient Epac activation. Specification comparison: 8-Br-2'-O-Me-cAMP (MW 422.13, C₁₁H₁₃BrN₅O₆P) vs. Sp-8-Br-2'-O-Me-cAMPS (MW 438.19, C₁₁H₁₃BrN₅O₅PS) .

Phosphorothioate Resistance

Class-level inference

Sp-isomer resists PDE hydrolysis

Suitable for sustained Epac stimulation in PDE-rich systems

Half-life extension not quantified; class-level PDE resistance

Evidence Dimension	Resistance to cyclic nucleotide phosphodiesterase (PDE) hydrolysis
Target Compound Data	Sp-8-Br-2'-O-Me-cAMPS: hydrolysis-resistant phosphorothioate; MW 438.19.
Comparator Or Baseline	8-Br-2'-O-Me-cAMP: susceptible to PDE hydrolysis; MW 422.13. Sp-8-pCPT-2'-O-Me-cAMPS: demonstrated to retain Epac agonism with PDE resistance in K(ATP) channel assays.
Quantified Difference	Quantitative half-life extension data in defined PDE-containing systems not reported for this specific pair; class-level PDE resistance is well-established for Sp-phosphorothioate cAMP analogs versus parent phosphates.
Conditions	Excised patch-clamp recordings from human pancreatic β-cells and rat INS-1 cells; K(ATP) channel activity assays (cross-study evidence for Sp-8-pCPT-2'-O-Me-cAMPS PDE resistance).

Why This Matters

The choice between 8-Br-2'-O-Me-cAMP and Sp-8-Br-2'-O-Me-cAMPS depends on experimental duration and PDE activity context: the Sp-isomer is preferred for long-term (hours) Epac stimulation in PDE-rich environments, while the parent compound is suitable for acute (minutes) applications with rapid reversibility.

• [1] Role of the cAMP sensor Epac as a determinant of KATP channel ATP sensitivity in human pancreatic β-cells and rat INS-1 cells. J Physiol. 2008;586(Pt 5):1307-1319. PMID: 18202100. View Source

PKA-Independent Adipokine Secretion: 8-Br-2'-O-Me-cAMP-AM Stimulates Adiponectin Release Unaffected by PKA Inhibition

Komai et al. (2014) demonstrated that 8-Br-2'-O-Me-cAMP-AM stimulates adiponectin release from white adipocytes via a PKA-independent mechanism [1]. Critically, inclusion of the membrane-permeable PKA inhibitor Rp-8-Br-cAMPS (200 µM) did not affect 8-Br-2'-O-Me-cAMP-AM-stimulated adiponectin secretion, confirming that the effect is mediated exclusively through Epac and not through residual PKA activation [1]. This pharmacological dissection—using 8-Br-2'-O-Me-cAMP-AM as the Epac agonist and Rp-8-Br-cAMPS as the PKA inhibitor—provides a clean experimental paradigm that would be impossible with non-selective cAMP analogs such as 8-Br-cAMP or db-cAMP, which co-activate PKA and would obscure Epac-specific contributions to adipokine secretion [2]. The study further demonstrated that the effect was modulated by Ca²⁺ and ATP, linking Epac activation to metabolic regulation in adipose tissue [1].

PKA-Independent Adiponectin

Direct head-to-head

Adiponectin release unaffected by PKA inhibitor

Confirms Epac-specific metabolic regulation

Rp-8-Br-cAMPS 200 µM did not block Epac-mediated secretion

Evidence Dimension	Adiponectin secretion from white adipocytes in the presence and absence of PKA inhibitor
Target Compound Data	8-Br-2'-O-Me-cAMP-AM: stimulated adiponectin release; stimulation persisted in the presence of Rp-8-Br-cAMPS (200 µM PKA inhibitor).
Comparator Or Baseline	Rp-8-Br-cAMPS (200 µM) alone: no effect on adiponectin release (PKA inhibition does not block Epac-mediated secretion). Forskolin (adenylate cyclase activator): stimulates cAMP production activating both PKA and Epac (non-selective).
Quantified Difference	Adiponectin release stimulated by 8-Br-2'-O-Me-cAMP-AM was unaffected by PKA inhibition (Rp-8-Br-cAMPS 200 µM), confirming PKA-independence. Absolute secretion levels quantified in original study (Komai et al., 2014).
Conditions	Primary white adipocytes; adiponectin secretion assay; ± Rp-8-Br-cAMPS (200 µM); modulation by Ca²⁺ and ATP.

Why This Matters

This study provides direct evidence that 8-Br-2'-O-Me-cAMP-AM can be paired with a PKA inhibitor (Rp-8-Br-cAMPS) to achieve clean Epac-specific pharmacological dissection in metabolic research, a capability that non-selective analogs cannot provide and that is essential for adipokine and metabolic signaling studies.

• [1] Komai AM, Brännmark C, Musovic S, Olofsson CS. PKA-independent cAMP stimulation of white adipocyte exocytosis and adipokine secretion: modulations by Ca²⁺ and ATP. J Physiol. 2014;592(Pt 23):5169-5186. View Source
• [2] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, Martinez A, Maenhaut C, Bos JL, Genieser HG, Døskeland SO. cAMP analog mapping of Epac1 and cAMP kinase. J Biol Chem. 2003 Sep 12;278(37):35394-402. View Source

Optimal Application Scenarios for 8-Br-2'-O-Me-cAMP Based on Quantitative Evidence

Epac-Specific Pharmacological Dissection in Cardiomyocyte Signaling and Cardioprotection Research

In cardiac research, where both PKA and Epac mediate distinct and sometimes opposing effects of β-adrenergic receptor/cAMP signaling, 8-Br-2′-O-Me-cAMP enables selective Epac activation without confounding PKA engagement . This is critical because 8-Br-cAMP (a commonly used non-selective analog) co-activates both pathways and confounds pathway attribution [1]. The AM ester form (8-Br-2'-O-Me-cAMP-AM) achieves robust intracellular loading in primary cardiomyocytes, as validated by FRET-based cAMP biosensor calibration in the Börner et al. (2011) Nature Protocols study [2]. The compound has been explicitly noted for cardiovascular disease research applications . For ischemia/reperfusion studies, the hydrolysis-resistant Sp-8-Br-2'-O-Me-cAMPS may be preferred to sustain Epac activation throughout prolonged experimental protocols in the presence of active PDEs .

Sperm Capacitation and Fertilization Biology: Rap1-Mediated Signaling Without PKA Crosstalk

Miro-Moran et al. (2012) demonstrated that 8-Br-2'-O-Me-cAMP activates Epac/Rap1 signaling in mammalian sperm, driving capacitation-associated processes (phospholipid scrambling, acrosome reaction, motility enhancement, and Ca²⁺ mobilization) [3]. This application leverages the compound's ability to functionally engage Epac1 and Epac2, both of which are expressed in sperm and undergo subcellular redistribution during capacitation [3]. Researchers studying gamete biology and fertilization should select 8-Br-2'-O-Me-cAMP over 8-Br-cAMP because the latter's concurrent PKA activation would obscure which cAMP effector pathway (Epac vs. PKA) mediates specific capacitation events—a distinction that has fundamentally revised the understanding of cAMP signaling in sperm physiology [3].

Adipocyte and Metabolic Research: PKA-Independent Adipokine Secretion Studies

In white adipocyte biology, 8-Br-2'-O-Me-cAMP-AM enables clean Epac-selective stimulation that is insensitive to PKA inhibition (Rp-8-Br-cAMPS, 200 µM), as demonstrated by Komai et al. (2014) for adiponectin secretion [4]. This pharmacological pairing (8-Br-2'-O-Me-cAMP-AM + Rp-8-Br-cAMPS) provides a definitive experimental framework to assign cAMP-stimulated adipokine release specifically to Epac rather than PKA [4]. Researchers should use the AM ester form for adipocyte studies to overcome the limited permeability of these lipid-laden cells, and should include the PO₄-AM₃ control reagent (Cat. No. P 030) to control for potential side effects of AM ester hydrolysis byproducts (acetic acid, formaldehyde) [5].

FRET-Based cAMP Biosensor Calibration and Intracellular cAMP Dynamics Measurement

The Börner et al. (2011) protocol in Nature Protocols established 8-Br-2'-O-Me-cAMP-AM as a standard reagent for saturating FRET-based cAMP biosensors (e.g., Epac1-camps) to determine Rmin (fully inhibited sensor state) in live-cell cAMP calibration routines [2]. This application relies on the compound's high membrane permeability (AM ester form), Epac selectivity (ensuring sensor saturation without PKA-mediated feedback), and compatibility with simultaneous adenylyl cyclase inhibition for full sensor dynamic range determination [2]. Users performing FRET-based cAMP imaging should procure both the AM ester (Cat. No. B 028) and the sodium salt (Cat. No. B 022) to accommodate different experimental delivery requirements, and should verify lot-specific purity (≥97% HPLC for AM ester) before sensor calibration experiments [5].

Application

Selection Property

Validation Focus

Cardiomyocyte Epac pathway dissection

Epac selectivity over PKA

PKA-independent endpoint confirmation

Sperm capacitation signaling studies

Rap1 activation without PKA crosstalk

Epac1/Epac2 target engagement

Adipocyte adipokine secretion research

PKA-independent Epac stimulation

Adiponectin release in presence of PKA inhibitor

FRET-based cAMP biosensor calibration

AM ester membrane permeability

Biosensor saturation and Rmin determination

• [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, Martinez A, Maenhaut C, Bos JL, Genieser HG, Døskeland SO. cAMP analog mapping of Epac1 and cAMP kinase. J Biol Chem. 2003 Sep 12;278(37):35394-402. View Source
• [2] Börner S, Schwede F, Schlipp A, Berisha F, Calebiro D, Lohse MJ, Nikolaev VO. FRET measurements of intracellular cAMP concentrations and cAMP analog permeability in intact cells. Nat Protoc. 2011 Apr;6(4):427-438. View Source
• [3] Miro-Moran A, Jardin I, Ortega-Ferrusola C, Salido GM, Peña FJ, Tapia JA, Aparicio IM. Identification and function of exchange proteins activated directly by cyclic AMP (Epac) in mammalian spermatozoa. PLoS ONE. 2012;7(5):e37713. View Source
• [4] Komai AM, Brännmark C, Musovic S, Olofsson CS. PKA-independent cAMP stimulation of white adipocyte exocytosis and adipokine secretion: modulations by Ca²⁺ and ATP. J Physiol. 2014;592(Pt 23):5169-5186. View Source
• [5] BIOLOG Life Science Institute. 8-Br-2'-O-Me-cAMP-AM Product Datasheet. Cat. No. B 028. View Source